N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-4-12-26-23(30)21(32-24(26)31)19-16-10-5-6-11-17(16)27(22(19)29)13-18(28)25-20-14(2)8-7-9-15(20)3/h5-11H,4,12-13H2,1-3H3,(H,25,28)/b21-19-
• InChI Key: RHMZWNLFLBFMTA-VZCXRCSSSA-N
• Canonical SMILES: CCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)SC1=S
• Isomeric SMILES: CCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)/SC1=S
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• CAS RN: 618076-02-1

Description

“N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide” is a chemical compound with the linear formula C24H23N3O3S2. It has a CAS Number of 618076-02-1 and a molecular weight of 465.597. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Complexing Properties

A study by Kosterina et al. (2004) describes the synthesis of alkyl (3-oxo-2,3-dihydrothiophen-2-ylidene)- and (4-oxothiazolidin-5-ylidene)acetates through the condensation of dimethyl and diethyl acetylenedicarboxylate with thioacetamides. These compounds demonstrate potential use in membrane processes as sodium cation carriers, highlighting their utility in chemical synthesis and potential applications in materials science Kosterina et al., 2004.

Antimicrobial Activity

Krátký et al. (2017) synthesized and characterized 24 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid (rhodanine-3-acetic acid)-based amides, esters, and 5-arylalkylidene derivatives, evaluating them as potential antimicrobial agents against bacteria, mycobacteria, and fungi. The study found that all derivatives were active against mycobacteria, with specific compounds showing high activity against Mycobacterium tuberculosis, indicating the potential of related structures for antimicrobial applications Krátký et al., 2017.

Anti-inflammatory Activity

Sunder et al. (2013) synthesized eight derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Among these, compounds demonstrated significant anti-inflammatory effects, indicating the potential of such compounds in the development of anti-inflammatory drugs Sunder et al., 2013.

Biological Evaluation for Inflammatory Diseases

Ma et al. (2011) synthesized a series of compounds based on the thiazolidine-2,4-dione moiety and evaluated them for their inhibitory potency on nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and prostaglandin E(2) (PGE(2)) generation. The study identified compounds with significant anti-inflammatory activity, superior to the commercial anti-inflammatory drug indomethacin, highlighting the therapeutic potential of such structures Ma et al., 2011.